Cas no 64039-35-6 (2-(methylamino)ethyl carbamimidothioate sulfate (1:1))

• Product Name: 2-(methylamino)ethyl carbamimidothioate sulfate (1:1)
• CAS No: 64039-35-6
• MF: C₄H₁₃N₃O₄S₂
• MW: 231.293718099594
• CID: 1664894
• PubChem ID: 116348
• Update Time: 2025-04-21

2-(methylamino)ethyl carbamimidothioate sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)ethyl carbamimidothioate sulfate (1:1)
• Sulfuric acid--2-(methylamino)ethyl carbamimidothioate (1/1)
• N-Methylaminoethyl isothiouronium sulfate
• USAF B-87
• 64039-35-6
• DTXSID90982124
• Pseudourea, 2-(2-methylaminoethyl)-2-thio-, hydrogen sulfate

• Inchi： 1S/C4H11N3S.H2O4S/c1-7-2-3-8-4(5)6;1-5(2,3)4/h7H,2-3H2,1H3,(H3,5,6);(H2,1,2,3,4)
• InChI Key： RXEBASZPSASLEQ-UHFFFAOYSA-N
• SMILES： S(C(=N)N)CCNC.S(=O)(=O)(O)O

Computed Properties

• Exact Mass: 231.03489
• Monoisotopic Mass: 231.03474825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170Ų

Experimental Properties

• PSA: 136.5